3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone

• Molecular Formula: C24H14Cl2IN3O2
• Molecular Weight: 574.2 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)-6-iodo-2-[(Z)-(1-methyl-2-oxoindol-3-ylidene)methyl]quinazolin-4-one
• InChI: InChI=1S/C24H14Cl2IN3O2/c1-29-20-5-3-2-4-15(20)16(23(29)31)12-22-28-19-8-7-14(27)11-17(19)24(32)30(22)21-9-6-13(25)10-18(21)26/h2-12H,1H3/b16-12-
• InChI Key: OFVPCZMNUOIFKE-VBKFSLOCSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2/C(=C/C3=NC4=C(C=C(C=C4)I)C(=O)N3C5=C(C=C(C=C5)Cl)Cl)/C1=O
• SMILES: CN1C2=CC=CC=C2C(=CC3=NC4=C(C=C(C=C4)I)C(=O)N3C5=C(C=C(C=C5)Cl)Cl)C1=O

Description

3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone is not fully understood. However, it has been suggested that the compound induces apoptosis in cancer cells by activating the caspase-3 pathway. Additionally, it has also been found to inhibit the activity of various kinases, including EGFR and VEGFR, which are known to play a crucial role in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone have been extensively studied. It has been found to exhibit significant cytotoxicity against various cancer cell lines, including lung, breast, and colon cancer cells. Additionally, it has also been found to induce apoptosis in cancer cells by activating the caspase-3 pathway. Moreover, it has also been studied for its potential use as a fluorescent probe for the detection of various metal ions.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone in lab experiments is its potent anticancer activity against various cancer cell lines. Additionally, it is also relatively easy to synthesize and has been found to exhibit excellent stability under various conditions. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone. One of the potential areas of research is to investigate the mechanism of action of the compound further. Additionally, it may also be studied for its potential use as a fluorescent probe for the detection of various metal ions. Moreover, it may also be studied for its potential use in combination with other anticancer agents to enhance its efficacy against cancer cells. Furthermore, it may also be studied for its potential use in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis method of 3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone involves the reaction of 2-amino-4-(2,4-dichlorophenyl)-6-iodoquinazoline with 1-methylindole-2,3-dione in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction and results in the formation of the desired compound.

Scientific Research Applications

3-(2,4-dichlorophenyl)-6-iodo-2-[(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-4(3H)-quinazolinone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anticancer activity against various cancer cell lines, including lung, breast, and colon cancer cells. Additionally, it has also been studied for its potential use as a fluorescent probe for the detection of various metal ions.